molecular formula C8H13Cl4NO B6184216 rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride CAS No. 2648902-36-5

rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride

Cat. No. B6184216
CAS RN: 2648902-36-5
M. Wt: 281
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride (RTCOH) is a chiral compound that is used in a variety of scientific research applications. RTCOH is a synthetic compound that is derived from the reaction of a chiral alcohol with hydrochloric acid. As a chiral compound, RTCOH has two enantiomers, which are mirror images of each other, and they can be distinguished by their optical activity.

Scientific Research Applications

Rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride is used in a variety of scientific research applications. It is used as a chiral ligand in asymmetric synthesis, which is a type of organic synthesis used to produce chiral compounds. rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride is also used in the synthesis of pharmaceuticals, such as anti-cancer drugs, and it can be used as a catalyst in organic reactions. Additionally, rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride is used as a chiral selector in chromatography, which is a technique used to separate mixtures of compounds.

Mechanism of Action

Rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride acts as a chiral ligand in asymmetric synthesis, which is a type of organic synthesis used to produce chiral compounds. In this type of reaction, the rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride binds to an achiral substrate, such as an alkene or alkyne, and induces a stereochemical change in the substrate. This stereochemical change causes the substrate to become chiral, and the resulting product is a chiral compound.
Biochemical and Physiological Effects
rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride has no known biochemical or physiological effects. It is used solely as a chiral ligand in asymmetric synthesis and does not interact with biological systems.

Advantages and Limitations for Lab Experiments

The main advantage of using rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride in lab experiments is that it is a relatively inexpensive and readily available chiral ligand. Additionally, rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride is easy to handle and store, and it is non-toxic and non-volatile. However, the main limitation of using rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride is that it is not very selective, and it can bind to a variety of substrates.

Future Directions

There are several potential future directions for the use of rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride. One potential direction is the use of rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride in the synthesis of other chiral compounds. Additionally, rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride could be used as a chiral selector in chromatography, which could allow for the separation of chiral compounds. Additionally, rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride could be used in the synthesis of pharmaceuticals, such as anti-cancer drugs. Finally, rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride could be used as a catalyst in organic reactions, which could lead to the development of new and more efficient synthetic methods.

Synthesis Methods

Rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride can be synthesized by reacting a chiral alcohol with hydrochloric acid. The chiral alcohol is typically a secondary alcohol and is usually derived from a cyclic or bicyclic structure. The reaction is carried out in an aqueous medium at an elevated temperature. The reaction produces a racemic mixture of rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride, which can then be separated into its two enantiomers.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride involves the following steps: protection of the amine group, formation of the bicyclic ring system, introduction of the trichloromethyl group, and deprotection of the amine group.", "Starting Materials": [ "1,3-cyclohexadiene", "2-bromo-1-phenylethanol", "trichloromethyl chloroformate", "triethylamine", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "methanol", "diethyl ether", "dichloromethane" ], "Reaction": [ "1. Protection of the amine group: 1,3-cyclohexadiene is reacted with 2-bromo-1-phenylethanol in the presence of triethylamine to form the corresponding amine. The amine is then protected with trichloromethyl chloroformate to form the corresponding carbamate.", "2. Formation of the bicyclic ring system: The protected amine is then reacted with sodium borohydride in methanol to form the corresponding alcohol. The alcohol is then treated with hydrochloric acid to form the corresponding hydrochloride salt. The hydrochloride salt is then reacted with sodium hydroxide in methanol to form the corresponding free base. The free base is then cyclized with dichloromethane to form the bicyclic ring system.", "3. Introduction of the trichloromethyl group: The bicyclic ring system is then reacted with trichloromethyl chloroformate in the presence of triethylamine to introduce the trichloromethyl group.", "4. Deprotection of the amine group: The carbamate protecting group is then removed with hydrochloric acid to form the final product, rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride." ] }

CAS RN

2648902-36-5

Product Name

rac-(1R,3S,5S)-3-(trichloromethyl)-8-azabicyclo[3.2.1]octan-3-ol hydrochloride

Molecular Formula

C8H13Cl4NO

Molecular Weight

281

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.